Cas no 2228790-86-9 (methyl 2-hydroxy-2-1-(1H-pyrrol-3-yl)cyclopropylacetate)

• Product Name: methyl 2-hydroxy-2-1-(1H-pyrrol-3-yl)cyclopropylacetate
• CAS No: 2228790-86-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 5971197
• PubChem ID: 165625374
• Update Time: 2025-05-21

methyl 2-hydroxy-2-1-(1H-pyrrol-3-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-2-1-(1H-pyrrol-3-yl)cyclopropylacetate
• methyl 2-hydroxy-2-[1-(1H-pyrrol-3-yl)cyclopropyl]acetate
• EN300-1790140
• 2228790-86-9

• Inchi： 1S/C10H13NO3/c1-14-9(13)8(12)10(3-4-10)7-2-5-11-6-7/h2,5-6,8,11-12H,3-4H2,1H3
• InChI Key： HGUIADOYWVHODW-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(C2C=CNC=2)CC1

Computed Properties

• Exact Mass: 195.08954328g/mol
• Monoisotopic Mass: 195.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 62.3Ų

Additional information on methyl 2-hydroxy-2-1-(1H-pyrrol-3-yl)cyclopropylacetate

Compound CAS No 2228790-86-9: Methyl 2-Hydroxy-2-(1H-Pyrrol-3-Yl)cyclopropyl Acetate

Methyl 2-hydroxy-2-(1H-pyrrol-3-yl)cyclopropyl acetate, identified by the CAS number 2228790-86-9, is a unique organic compound with a complex structure that has garnered attention in various fields of chemical research. This compound is characterized by its cyclopropane ring, which is substituted with a hydroxyl group and a pyrrole moiety, along with an acetate ester group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, material science, and organic synthesis.

The molecular structure of methyl 2-hydroxy-2-(1H-pyrrol-3-yl)cyclopropyl acetate is intriguing due to the strained cyclopropane ring, which often imparts unique reactivity and stability to the molecule. The presence of the pyrrole ring introduces aromaticity and potential for conjugation, while the hydroxyl group and acetate ester provide opportunities for hydrogen bonding and further functionalization. Recent studies have explored the synthesis and characterization of this compound, highlighting its potential as a building block in organic synthesis.

One of the most recent advancements in the study of CAS No 2228790-86-9 involves its application in medicinal chemistry. Researchers have investigated its ability to act as a bioisostere or a lead compound in drug discovery programs targeting specific biological pathways. The cyclopropane ring's strain energy has been shown to influence the molecule's pharmacokinetic properties, making it an interesting candidate for drug delivery systems.

In terms of synthesis, several methods have been reported for the preparation of methyl 2-hydroxy-2-(1H-pyrrol-3-yl)cyclopropyl acetate. These include multi-component reactions, such as the Passerini reaction, which allows for the simultaneous formation of multiple bonds in a single step. Such methods not only enhance the efficiency of synthesis but also open up possibilities for large-scale production if required.

The biological activity of this compound has been a focal point of recent research. Studies have demonstrated that it exhibits moderate activity against certain enzymes and cellular targets, suggesting its potential role in therapeutic interventions. Additionally, its ability to modulate cellular signaling pathways has been explored, further underscoring its relevance in biomedical research.

From an environmental standpoint, the degradation pathways and ecotoxicological effects of CAS No 2228790-86-9 have also been studied to assess its safety profile. These studies are crucial for understanding its impact on ecosystems and ensuring sustainable practices in its production and use.

In conclusion, methyl 2-hydroxy-2-(1H-pyrrol-3-yl)cyclopropyl acetate, with its unique structure and diverse functional groups, represents a promising compound with applications across multiple disciplines. Ongoing research continues to unravel its potential, making it an exciting subject for both academic and industrial investigations.